Cas no 116673-46-2 (1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol)
116673-46-2 structure
Product Name:1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
CAS No:116673-46-2
Molecular Formula:C11H16O5
Molecular Weight:228.24200
CID:2614945
PubChem ID:10857203
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Properties
Names and Identifiers
-
- 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
- EN300-1855819
- 1,2-Ethanediol, 1-(3,4,5-trimethoxyphenyl)-
- 116673-46-2
- AKOS021030907
- DTXSID50446111
- CHEMBL2203979
-
- InChIKey： SHYMBEZJQMELDC-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H10O5/c9-3-7(12)4-1-5(10)8(13)6(11)2-4/h1-2,7,9-13H,3H2
- SMILES： OCC(O)c1cc(O)c(O)c(O)c1
Computed Properties
- Exact Mass: 228.10000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 5
- Monoisotopic Mass: 228.09977361Da
- Heavy Atom Count: 16
- Complexity: 185
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- LogP: 0.73810
- PSA: 68.15000
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855819-0.05g |
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol |
116673-46-2 | 0.05g |
$468.0 | 2023-09-18 |
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Related Literature
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1. Back matter
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Guangfeng Zeng,Mei Liao,Caixia Zhou,Xiaojuan Chen,Yujue Wang RSC Adv., 2016,6, 42255-42262
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Xia Chen,Chaobiao Huang,Deman Han RSC Adv., 2019,9, 28276-28283
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Xiaomeng Dou,Wenzhi Li,Chaofeng Zhu,Xiao Jiang,Hou-min Chang,Hasan Jameel RSC Adv., 2020,10, 43599-43606
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5. Contents
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Dongxia Li,Junping Guo,Liang Zhao,Guoxian Zhang,Guiqin Yan RSC Adv., 2019,9, 31953-31959
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Junyou Wang,M. W. T. Werten,Frank Snijkers,F. A. de Wolf,M. A. Cohen Stuart,J. van der Gucht Soft Matter, 2013,9, 8923-8930
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Fan Yang,Hong-Yan Qu,Yuan Guo,Jing-Lan Kan,Yu-Bin Dong Chem. Commun., 2022,58, 13210-13213
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Roberta Bernini,Sandro Cacchi,Giancarlo Fabrizi,Giovanni Forte,Francesco Petrucci,Alessandro Prastaro,Sandra Niembro,Alexandr Shafir,Adelina Vallribera Green Chem., 2010,12, 150-158
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